Palonosetron hydrochloride

• CAS No.: 135729-62-3
• Product Name: Palonosetron hydrochloride
• Molecular Formula: C19H24N2O • HCl
• Molecular Weight: 332.9 g/mol
• IUPAC Name: (3aS)-2-[(3S)-1-azabicyclo[2.2.2]octan-3-yl]-3a,4,5,6-tetrahydro-3H-benzo[de]isoquinolin-1-one;hydrochloride
• Standard InChI: InChI=1S/C19H24N2O.ClH/c22-19-16-6-2-4-14-3-1-5-15(18(14)16)11-21(19)17-12-20-9-7-13(17)8-10-20;/h2,4,6,13,15,17H,1,3,5,7-12H2;1H/t15-,17-;/m1./s1
• Standard InChIKey: OLDRWYVIKMSFFB-SSPJITILSA-N
• Isomeric SMILES: C1C[C@@H]2CN(C(=O)C3=CC=CC(=C23)C1)[C@@H]4CN5CCC4CC5.Cl
• SMILES: C1CC2CN(C(=O)C3=CC=CC(=C23)C1)C4CN5CCC4CC5.Cl
• Canonical SMILES: C1CC2CN(C(=O)C3=CC=CC(=C23)C1)C4CN5CCC4CC5.Cl
• Appearance: Assay:≥98%A crystalline solid
• Description: Palonosetron Hydrochloride is the hydrochloride salt of palonosetron, a carbazole derivative and a selective serotonin receptor antagonist with antiemetic activity. Palonosetron competitively blocks the action of serotonin at 5-hydroxytryptamine type 3 (5-HT3) receptors located on vagal afferents in the chemoreceptor trigger zone (CTZ), resulting in suppression of chemotherapy-induced nausea and vomiting. The CTZ is located in the area postrema on the dorsal surface of the medulla oblongata at the caudal end of the fourth ventricle and outside the blood-brain barrier (BBB).; Palonosetron hydrochloride is a hydrochloride obtained by combining palonosetron with one molar equivalent of hydrogen chloride; an antiemetic used in combination with netupitant (under the trade name Akynzeo) to treat nausea and vomiting in patients undergoing cancer chemotherapy. It has a role as an antiemetic and a serotonergic antagonist. It contains a palonosetron(1+).; Isoquinoline and quinuclidine derivative that acts as a 5-HT3 RECEPTOR antagonist. It is used in the prevention of nausea and vomiting induced by cytotoxic chemotherapy, and for the prevention of post-operative nausea and vomiting.
• Synonyms: 2-(1-azabicyclo(2.2.2)oct-3-yl)-2,3,3a,4,5,6-hexahydro-1H-benz(de)isoquinolin-1-one; 2-QHBIQO; Aloxi; palonosetron; palonosetron hydrochloride; Palonosetron, (3R)-; palonosetron, (R-(R*,R*))-isomer; palonosetron, (R-(R*,S*))-isomer; palonosetron, (S-(R*,S*))-isomer; RS 25233 197; RS 25233 198; RS 25233-197; RS 25233-198; RS 25233197; RS 25233198; RS 25259; RS 25259 197; RS 25259 198; RS 25259-197; RS 25259-198; RS 25259197; RS 25259198; RS-25233-197; RS-25233-198; RS-25259; RS-25259-197; RS-25259-198; RS25233197; RS25233198; RS25259; RS25259197; RS25259198
• PubChem Compound: 6918303
• Last Modified: Nov 11 2021